Cas no 6970-91-8 ( )

• Product Name: &nbsp
• CAS No: 6970-91-8
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 974047
• PubChem ID: 247662
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3aS,7aS)-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxathiole 2,2-dioxide
• (+-)-trans-Cyclohex-4-en-1,2-dicarbonsaeure
• (+-)-trans-cyclohex-4-ene-1,2-dicarboxylic acid
• (+-)-trans-Cyclohexen-(4)-dicarbonsaeure-(1.2)
• (+-)-trans-hexahydro-benzo[1,3,2]dioxathiol-
• GL-0585
• trans-1,2,3,6-tetrahydrophthalic acid
• trans-1,3-Cyclohexandicarbonsaeure
• trans-Cyclohexan-1,3-dicarbonsaeure
• trans-Cyclohexandicarbonsaeure-(1,3)
• trans-Cyclohexandiol-(1,2)-sulfat
• UNII-6F3AF44G56
• 6970-91-8
• NSC-62660
• NSC62660
• SCHEMBL2714891
•  

• Inchi： 1S/C6H10O4S/c7-11(8)9-5-3-1-2-4-6(5)10-11/h5-6H,1-4H2/t5-,6-/m0/s1
• InChI Key： RQZYATSEWICBFV-WDSKDSINSA-N
• SMILES： S1(=O)(=O)O[C@H]2CCCC[C@@H]2O1

Computed Properties

• Exact Mass: 178.03
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.499
• PSA: 52.6
• LogP: 1.67000